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Compound of Interest

Compound Name: Sodium tartrate dihydrate

Cat. No.: B152809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disodium tartrate dihydrate, a salt of L-(+)-tartaric acid, is a crucial reagent in various

scientific and pharmaceutical applications. Its precise stoichiometry and stability make it an

invaluable standard in analytical chemistry, particularly for moisture determination. This

technical guide provides an in-depth overview of the core properties and applications of

sodium tartrate dihydrate, with a focus on data presentation, experimental protocols, and

visual workflows to support research and development activities.

Physicochemical Properties
Sodium tartrate dihydrate is a white crystalline powder known for its stability under normal

conditions.[1] It is widely utilized for its buffering properties and as a primary standard in Karl

Fischer titration due to its stable and precise water content of 15.66%.[2][3][4]
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Property Value References

CAS Number 6106-24-7 [2][5]

Molecular Formula C₄H₄Na₂O₆·2H₂O [2][6]

Molecular Weight 230.08 g/mol [6][7][8]

Appearance
White crystalline powder or

colorless crystals
[2][9]

Melting Point 120 °C [6][9]

Decomposition Temperature >120 °C [10]

Density 1.82 g/cm³ [6][8][10]

Bulk Density ~460 kg/m ³ [8][10][11]

Solubility in Water
290 g/L at 20 °C; 29 g/100 g at

60°C
[6][8][10]

Solubility in other solvents Insoluble in ethanol [9]

pH of 5% aqueous solution 7.0 - 9.0 at 25 °C [6][10]

Optical Rotation
+25.0° to +27.0° (c=10 in

water)
[6]

Crystal and Molecular Structure
Sodium D-tartrate dihydrate crystallizes in the orthorhombic space group P21212~. The tartrate

ion is composed of two planar halves, with the four carbon atoms residing in a single plane.

The molecular structure is held together by intermolecular hydrogen bonds facilitated by the

water molecules of hydration.[12]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of sodium tartrate
dihydrate.
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Spectroscopy Technique Source/Reference

Infrared (IR) KBr Wafer / FTIR [7][13]

Raman [7]

Nuclear Magnetic Resonance

(NMR)
¹H NMR, ¹³C NMR [7][14][15]

Applications in Research and Drug Development
Sodium tartrate dihydrate serves several key functions in research and pharmaceutical

settings:

Primary Standard for Karl Fischer Titration: Due to its stable and exact water content

(15.66%), it is the preferred primary standard for the standardization of Karl Fischer reagents

used in moisture determination.[3][4][5][6][16][17][18][19][20][21][22]

Buffering Agent: Its ability to maintain a stable pH makes it a useful component in various

biochemical and cell culture media.[2][23]

Food Additive: It is used as an emulsifier and binding agent in food products under the E

number E335.[5]

Synthesis of Metal Complexes: It can be used in the preparation of solid-state compounds

with bivalent metal ions and in the synthesis of metal oxide nanoparticles.[24][25]

Potential Therapeutic Effects: Research has indicated that tartaric acid, the parent

compound, exhibits vasodilatory and antihypertensive effects.[26]

Experimental Protocols
Standardization of Karl Fischer Reagent using Sodium
Tartrate Dihydrate
This protocol outlines the volumetric titration method for determining the water equivalent of a

Karl Fischer reagent.
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Materials and Equipment:

Karl Fischer Titrator (volumetric)

Titration vessel

Burette

Analytical balance (readable to 0.1 mg)

Sodium Tartrate Dihydrate (CAS 6106-24-7), finely powdered

Anhydrous Methanol (or other suitable solvent)

Karl Fischer Reagent

Methodology:

Vessel Preparation: Add a sufficient volume of anhydrous methanol to the titration vessel to

cover the electrode.

Pre-Titration: Titrate the solvent with the Karl Fischer reagent to a stable endpoint. This step

removes any residual moisture from the solvent and the vessel. Record the volume of

reagent used.

Sample Preparation and Addition: Accurately weigh approximately 150-350 mg of finely

powdered sodium tartrate dihydrate.[27] Carefully transfer the weighed standard to the

conditioned titration vessel.

Titration: Stir the solution to dissolve the sodium tartrate dihydrate completely.[28] Titrate

the sample with the Karl Fischer reagent to a stable electrometric endpoint. Record the

volume of the titrant consumed.

Calculation: Calculate the water equivalence factor (F) of the Karl Fischer reagent in mg of

water per mL of reagent using the following formula:

F = (0.1566 * w) / v
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Where:

F = Water equivalence factor (mg/mL)

0.1566 = The theoretical water content of sodium tartrate dihydrate (15.66%)[3][4][27]

w = Weight of the sodium tartrate dihydrate in mg

v = Volume of the Karl Fischer reagent consumed in mL[27]

Workflow for Karl Fischer Titration Standardization
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Workflow for Karl Fischer Titration Standardization
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Titration
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Caption: A flowchart illustrating the key steps in the standardization of Karl Fischer reagent

using sodium tartrate dihydrate.

Safety and Handling
Sodium tartrate dihydrate is generally considered stable and non-hazardous under normal

laboratory conditions.[1][24][29] However, it is recommended to handle it with appropriate

personal protective equipment, including gloves and safety glasses, and to work in a well-

ventilated area to avoid dust inhalation.[1] It is incompatible with strong oxidizing agents.[10]

[24][29]

Conclusion
Sodium tartrate dihydrate (CAS 6106-24-7) is a well-characterized and highly reliable

chemical compound with significant applications in research, particularly in analytical chemistry

and drug development. Its defined stoichiometry and stable water of hydration make it an

indispensable primary standard for Karl Fischer titration, ensuring the accuracy and reliability of

moisture content determination. The comprehensive data and protocols provided in this guide

aim to support scientists and researchers in the effective utilization of this important reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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